Cas no 2035018-11-0 ((2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine)

• Product Name: (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• CAS No: 2035018-11-0
• MF: C₂₂H₁₆ClNO₃S
• MW: 409.885343551636
• CID: 6518220
• PubChem ID: 119099229
• Update Time: 2025-10-29

(2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine
• (Z)-3-chloro-N-(3-tosyl-2H-chromen-2-ylidene)aniline
• AKOS026700398
• 2035018-11-0
• N-(3-chlorophenyl)-3-(4-methylphenyl)sulfonylchromen-2-imine
• F3168-1237

• Inchi： 1S/C22H16ClNO3S/c1-15-9-11-19(12-10-15)28(25,26)21-13-16-5-2-3-8-20(16)27-22(21)24-18-7-4-6-17(23)14-18/h2-14H,1H3/b24-22-
• InChI Key： UXMRAHHNXRZRGV-GYHWCHFESA-N
• SMILES： ClC1=CC=CC(=C1)/N=C1/C(=CC2C=CC=CC=2O/1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 409.0539422g/mol
• Monoisotopic Mass: 409.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 64.1Ų

Additional information on (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine

Introduction to (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 2035018-11-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine, with the CAS number 2035018-11-0, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to the chromene class, which is well-known for its diverse biological activities. The presence of functional groups such as the chlorophenyl and methylbenzenesulfonyl moieties enhances its interaction with biological targets, making it a promising candidate for further investigation.

The structural framework of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine incorporates a chromen core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyranone ring. This configuration imparts stability and reactivity characteristics that are conducive to various chemical modifications. The 3-chlorophenyl substituent at the 2-position and the 4-methylbenzenesulfonyl group at the 3-position contribute to the compound's overall pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to biological receptors.

Recent studies have highlighted the significance of chromene derivatives in medicinal chemistry. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the chlorophenyl moiety has been shown to enhance binding interactions with enzymes and receptors, while the methylbenzenesulfonyl group can modulate electronic properties, affecting reactivity and pharmacokinetics. The combination of these features makes (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine a versatile scaffold for drug discovery.

In the realm of oncology, chromene derivatives have demonstrated potential in inhibiting key pathways involved in cancer cell proliferation and survival. The structural features of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine align well with known pharmacophores that target kinases and other enzymes overexpressed in tumor cells. Preclinical studies have indicated that this compound exhibits inhibitory activity against certain cancer-related enzymes, suggesting its utility in developing novel anticancer therapies. Furthermore, its ability to cross the blood-brain barrier may open avenues for treating central nervous system tumors.

Beyond oncology, research has also explored the antimicrobial properties of chromene derivatives. The chlorophenyl and methylbenzenesulfonyl groups contribute to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has led to investigations into its efficacy against multidrug-resistant strains of bacteria. The structural versatility of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine allows for further derivatization, enabling chemists to optimize its antimicrobial spectrum and reduce potential resistance development.

The synthesis of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted phenols and carbonyl compounds, followed by functional group transformations such as chlorination and sulfonylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies for preclinical development.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and potential side effects, guiding medicinal chemists in optimizing lead structures for clinical trials. Additionally, virtual screening algorithms have been employed to identify novel analogs with enhanced pharmacological properties.

The pharmacokinetic profile of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine is another critical aspect that influences its therapeutic potential. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be carefully evaluated before moving into human trials. Preliminary data suggest that this compound exhibits favorable solubility characteristics in both aqueous and lipid environments, facilitating its absorption through various routes of administration. Furthermore, its metabolic stability appears promising for achieving therapeutic concentrations without rapid degradation.

Future directions in the study of (2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine include exploring its mechanism of action in detail through biochemical assays and animal models. Understanding how this compound interacts with cellular machinery will provide valuable insights into its therapeutic efficacy and potential off-target effects. Additionally, formulation studies are underway to enhance bioavailability and delivery efficiency using nanotechnology-based approaches.

In conclusion,(2Z)-N-(3-chlorophenyl)-3-(4-methylbenzenesulfonyl)-2H-chromen-2-imine (CAS No. 2035018-11-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology, antimicrobial therapy, and other therapeutic areas make it a compelling candidate for further clinical investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for improving patient outcomes across multiple medical disciplines.